Cas no 790270-98-3 (2-(3-Acetylbenzenesulfonamido)acetic Acid)

• Product Name: 2-(3-Acetylbenzenesulfonamido)acetic Acid
• CAS No: 790270-98-3
• MF: C₁₀H₁₁NO₅S
• MW: 257.263041734695
• MDL: MFCD06357864
• CID: 844170
• PubChem ID: 2512597
• Update Time: 2025-05-28

2-(3-Acetylbenzenesulfonamido)acetic Acid Chemical and Physical Properties

Names and Identifiers

• [[(3-ACETYLPHENYL)SULFONYL]AMINO]ACETIC ACID
• ([(3-acetylphenyl)sulfonyl]amino)acetic acid
• {[(3-acetylphenyl)sulfonyl]amino}acetic acid
• 2-(3-Acetylphenylsulfonamido)aceticacid
• NCGC00323032-01
• J-507669
• 2-(3-Acetylphenylsulfonamido)acetic acid
• SB81964
• Z45658576
• 2-{[(3-Acetylphenyl)sulfonyl]amino}acetic acid
• 790270-98-3
• EN300-10222
• AB01318391-02
• 2-(3-acetylbenzenesulfonamido)acetic acid
• ([(3-acetylphenyl)sulfonyl]amino)acetic acid, AldrichCPR
• 2-[(3-acetylphenyl)sulfonylamino]acetic Acid
• AKOS008010798
• G32477
• DB-361784
• ((3-ACETYLPHENYL)SULFONYL)GLYCINE
• (3-ACETYLBENZENESULFONAMIDO)ACETIC ACID
• 2-(3-Acetylbenzenesulfonamido)acetic Acid

• MDL： MFCD06357864
• Inchi： 1S/C10H11NO5S/c1-7(12)8-3-2-4-9(5-8)17(15,16)11-6-10(13)14/h2-5,11H,6H2,1H3,(H,13,14)
• InChI Key： HINKTCFJKCXJFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(C)=O)C=1)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 257.03579362g/mol
• Monoisotopic Mass: 257.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 109Ų